Cas no 919784-27-3 (Azetidin-1-yl(2-chlorothiazol-5-yl)methanone)

• Product Name: Azetidin-1-yl(2-chlorothiazol-5-yl)methanone
• CAS No: 919784-27-3
• MF: C₇H₇ClN₂OS
• MW: 202.661278963089
• CID: 761250
• PubChem ID: 53629630
• Update Time: 2025-04-19

Azetidin-1-yl(2-chlorothiazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Azetidin-1-yl(2-chlorothiazol-5-yl)methanone
• azetidin-1-yl-(2-chloro-1,3-thiazol-5-yl)methanone
• 5-(AZETIDINE-1-CARBONYL)-2-CHLORO-1,3-THIAZOLE
• YRRNLQZWUPMYSI-UHFFFAOYSA-N
• (Azetidin-1-yl)(2-chloro-1,3-thiazol-5-yl)methanone
• SCHEMBL1427003
• DTXSID50705513
• SB51517
• 5-(azetidin-1-ylcarbonyl)-2-chloro-1,3-thiazole
• 919784-27-3

• Inchi： 1S/C7H7ClN2OS/c8-7-9-4-5(12-7)6(11)10-2-1-3-10/h4H,1-3H2
• InChI Key： YRRNLQZWUPMYSI-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(N2CCC2)=O)S1

Computed Properties

• Exact Mass: 201.9967617g/mol
• Monoisotopic Mass: 201.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.4Ų